Cas no 893762-46-4 (tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)

Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate is a high-purity synthetic intermediate used in pharmaceutical and organic synthesis. Its key structural features include a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a substituted pyrrolidine-2,5-dione ring, providing versatility in further functionalization. The Boc group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The compound’s rigid heterocyclic framework makes it valuable for constructing complex molecules, particularly in medicinal chemistry applications. Its well-defined reactivity profile and compatibility with standard synthetic protocols ensure reliable performance in multi-step syntheses. The product is typically supplied with rigorous quality control to meet research and industrial standards.
tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate structure
893762-46-4 structure
Product Name:tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
CAS No:893762-46-4
MF:C20H27N3O4
MW:373.446085214615
CID:5423458
Update Time:2025-10-23

tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AIKZXBZYDCCSFU-UHFFFAOYSA-N
    • tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
    • Inchi: 1S/C20H27N3O4/c1-14-5-7-15(8-6-14)23-17(24)13-16(18(23)25)21-9-11-22(12-10-21)19(26)27-20(2,3)4/h5-8,16H,9-13H2,1-4H3
    • InChI Key: AIKZXBZYDCCSFU-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2CC(=O)N(C3=CC=C(C)C=C3)C2=O)CC1

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Additional information on tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

Research Brief on tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS: 893762-46-4)

The compound tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS: 893762-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone and piperazine scaffold, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential applications in drug discovery, particularly in targeting neurological and inflammatory disorders.

Recent synthetic methodologies have optimized the production of this compound, emphasizing high yield and purity, which are critical for subsequent biological evaluations. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. The tert-butyl and 4-methylphenyl groups are noted for their role in enhancing the compound's stability and bioavailability, making it a viable candidate for further pharmacological studies.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Preliminary data suggest that its mechanism of action may involve the modulation of key signaling pathways, including NF-κB and MAPK, which are pivotal in inflammation and cell proliferation. These findings position the compound as a potential lead for developing anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate have revealed favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are currently exploring structural modifications to enhance its therapeutic index while retaining its biological activity.

In conclusion, the compound (CAS: 893762-46-4) represents a promising scaffold for the development of novel therapeutics, particularly in the realms of neurology and inflammation. Ongoing research aims to elucidate its full pharmacological potential and address existing limitations, paving the way for future clinical applications. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition from bench to bedside.

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